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Compound of Interest

Compound Name: 3-Acrylamido-3-methylbutyric acid

Cat. No.: B1330582

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Acrylamido-3-methylbutyric acid, also known as 3-methyl-3-(prop-2-enoylamino)butanoic
acid, is a functionalized vinyl monomer. Its chemical structure incorporates a reactive
acrylamido group, a carboxylic acid moiety, and a tertiary butyl group. This unique combination
of functional groups makes it a subject of interest for the development of "smart" or functional
polymers that can respond to external stimuli such as pH. This document provides a summary
of its known physicochemical properties, based on available data.

Physicochemical Properties

The following table summarizes the available quantitative data for 3-Acrylamido-3-
methylbutyric acid. It is important to note that most of the available data is based on
computational predictions rather than experimental measurements.
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Property Value Source
Molecular Formula CsH13NOs [1112]
Molecular Weight 171.19 g/mol [1][2]

Boiling Point (Predicted)

382.9 °C at 760 mmHg

[2]

Density (Predicted) 1.095 g/cm3 [2]
pKa (Predicted) 4.30+0.10 ChemicalBook
XLogP3 (Calculated) 0.2 [1]
Melting Point Not available
Solubility Data not available
Synthesis

The primary method for the synthesis of 3-Acrylamido-3-methylbutyric acid is the Ritter

reaction.[3] This reaction involves the addition of a nitrile to a carbocation, which is typically

generated from an alkene in the presence of a strong acid.[3]

A plausible synthetic route is a two-step process:

o Formation of 3-Amino-3-methylbutyric acid: This intermediate is synthesized via a Ritter

reaction between 3,3-dimethylacrylic acid and a nitrile source in the presence of a strong

acid.

e Acylation: The resulting 3-amino-3-methylbutyric acid is then acylated using acryloyl chloride

in the presence of a base to yield the final product, 3-Acrylamido-3-methylbutyric acid.[3]

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis and purification of 3-

Acrylamido-3-methylbutyric acid are not readily available in the public domain. However, a

general procedure for a Ritter reaction can be outlined:

General Ritter Reaction Protocol (lllustrative)
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o Carbocation Formation: The alkene (3,3-dimethylacrylic acid) is dissolved in a suitable
solvent and a strong acid (e.g., sulfuric acid) is added slowly at a controlled temperature to
generate the carbocation.

o Nitrile Addition: The nitrile is then added to the reaction mixture.

o Hydrolysis: After the reaction is complete, the mixture is carefully quenched with water or an
agueous base to hydrolyze the intermediate and form the amide.

 Purification: The crude product can be purified by methods such as recrystallization.[3] The
choice of solvent for recrystallization would depend on the solubility profile of the compound.

Note: This is a generalized protocol and the specific reaction conditions (e.g., temperature,
reaction time, stoichiometry, and purification method) would need to be optimized for the
synthesis of 3-Acrylamido-3-methylbutyric acid.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information on the specific biological activities or
signaling pathways associated with 3-Acrylamido-3-methylbutyric acid. N-acyl amino acids,
a broader class of molecules to which this compound belongs, are known to be involved in
various biological processes as signaling molecules.[4] However, the specific roles of 3-
Acrylamido-3-methylbutyric acid remain to be elucidated.

Visualizations
Synthesis Workflow

The following diagram illustrates the general two-step synthesis process for 3-Acrylamido-3-
methylbutyric acid.
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General Synthesis Workflow

Step 1: Ritter Reaction

Strong Acid
3,3-Dimethylacrylic Acid + Nitrile . . .
3-Amino-3-methylbutyric Acid
Step 2: Acylation
Acryloyl Chloride 3-Acrylamido-3-methylbutyric Acid)

Base

Click to download full resolution via product page

Caption: General Synthesis Workflow

Signaling Pathway

As of the date of this document, no specific signaling pathways involving 3-Acrylamido-3-
methylbutyric acid have been reported in the scientific literature. Therefore, a diagram for this
requirement cannot be provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Acrylamido-3-methylbutyric Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330582#physicochemical-properties-of-3-
acrylamido-3-methylbutyric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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